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CAS No.: 4221-95-8

Cat. No.: B3339026

Get Quote

An Introductory Note on Chemical Nomenclature: This guide provides a comprehensive

analysis of the Safety Data Sheet (SDS) for Octamethyltrisiloxane (CAS No. 107-51-7). Initial

inquiries for "octamethoxy trisiloxane" did not yield specific safety data for a compound with

that precise name, suggesting it is either a less common chemical or a potential misnomer for

the widely used octamethyltrisiloxane. Given the prevalence of the latter in industrial and

research settings, this guide focuses on providing a detailed and actionable safety analysis for

octamethyltrisiloxane to best serve the needs of researchers, scientists, and drug development

professionals.

Octamethyltrisiloxane, a linear organosiloxane, serves as a crucial chemical intermediate and

is found in various applications due to its unique physical and chemical properties.[1]

Understanding its hazard profile is paramount for ensuring laboratory safety and regulatory

compliance. This technical guide moves beyond a perfunctory review of the SDS to offer a

synthesized, expert-level perspective on the safe handling, storage, and emergency

management of this compound.
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Section 1: Chemical Identity and Physicochemical
Properties
Octamethyltrisiloxane is a clear, colorless liquid. Its fundamental physicochemical properties

are critical determinants of its behavior in a laboratory setting, influencing everything from

storage conditions to the appropriate response in case of a spill. A summary of these key

properties is presented below.

Property Value Source(s)

Chemical Formula C8H24O2Si3 [1]

Molecular Weight 236.53 g/mol [2]

CAS Number 107-51-7 [2]

Physical State Liquid [1]

Synonyms
MDM, Dimethyl-

bis(trimethylsilyloxy)silane
[1][2]

This table summarizes key identification and physical properties of octamethyltrisiloxane.

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS), octamethyltrisiloxane is classified as a

flammable liquid.[3] This classification necessitates specific precautions to prevent ignition.

GHS Hazard Pictograms:

GHS Pictogram

GHS02: Flame

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.scbt.com/p/octamethyltrisiloxane-107-51-7
https://www.scbt.com/p/octamethyltrisiloxane-107-51-7
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.scbt.com/p/octamethyltrisiloxane-107-51-7
https://www.gelest.com/wp-content/uploads/SIO6703.0_OCTAMETHYLTRISILOXANE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: GHS pictogram for flammable hazards.

Hazard Statements:

Code Statement

H226 Flammable liquid and vapor

This table outlines the GHS hazard statements for octamethyltrisiloxane.[3]

The primary hazard associated with octamethyltrisiloxane is its flammability.[1] Vapors can form

flammable or explosive mixtures with air, and the liquid can generate a strong static charge

when poured, which can be an ignition source.[1]

Section 3: Exposure Scenarios and Control
Measures
Preventing exposure is the cornerstone of safely handling any chemical. For

octamethyltrisiloxane, this involves a combination of engineering controls and personal

protective equipment (PPE).

Engineering Controls
Given its flammable nature, all work with octamethyltrisiloxane should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[2] Electrical equipment, including

lighting and ventilation systems, must be explosion-proof.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks of skin contact, eye exposure,

and inhalation. The following diagram illustrates the recommended PPE ensemble.
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Recommended PPE for Octamethyltrisiloxane

Chemical Goggles

Neoprene or Nitrile Rubber Gloves

Protective Clothing

NIOSH-certified Organic Vapor Respirator 
(if ventilation is inadequate)

Researcher

Protects against splashes

Prevents skin contact

Prevents skin exposure

Prevents inhalation of vapors

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) for handling

octamethyltrisiloxane.

It is crucial to wear appropriate protective gloves, such as neoprene or nitrile rubber, and

chemical safety goggles.[4] Protective clothing should be worn to prevent skin exposure.[2] If

there is a risk of inhalation due to inadequate ventilation, a NIOSH-certified organic vapor

respirator is recommended.[4]

Section 4: Handling, Storage, and Incompatibility
Safe Handling Practices
When handling octamethyltrisiloxane, it is imperative to avoid all personal contact, including

inhalation.[5] All ignition sources, such as open flames, sparks, and hot surfaces, must be

eliminated from the work area.[6] Use only non-sparking tools and take precautionary
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measures against static discharge by grounding and bonding containers and receiving

equipment.[3]

Storage Requirements
Store octamethyltrisiloxane in a cool, dry, and well-ventilated area away from heat and sources

of ignition.[6][7] Containers should be kept tightly closed.[6]

Incompatible Materials
Avoid contact with oxidizing agents, such as nitrates, oxidizing acids, and chlorine bleaches, as

this may result in ignition.[4][5]

Section 5: Emergency Procedures
A clear and well-rehearsed emergency plan is critical when working with flammable liquids.

First-Aid Measures
The following table summarizes the immediate first-aid steps to be taken in case of exposure.
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the victim to fresh air

and keep them at rest in a

comfortable breathing position.

If the person feels unwell, seek

medical advice.

[1]

Skin Contact

Take off immediately all

contaminated clothing. Wash

the affected area with plenty of

soap and water.

[1][3]

Eye Contact

Immediately flush the eyes

thoroughly with water for at

least 15 minutes. Remove

contact lenses if present and

easy to do so. Continue rinsing

and seek medical attention.

[1]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[1]

Fire-Fighting Measures
In case of a fire involving octamethyltrisiloxane, use water spray, foam, carbon dioxide, or dry

chemical extinguishers.[1] Irritating fumes and organic acid vapors may be generated in a fire.

[1]

Accidental Release Measures
In the event of a spill, the immediate priorities are to control ignition sources, contain the spill,

and clean it up safely.

Spill Response Protocol:
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Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[5]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.

Evacuate Personnel: Clear the area of all non-essential personnel.[8]

Wear Appropriate PPE: Don the full PPE ensemble as described in Section 3.

Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the

spill.[8]

Collect the Absorbed Material: Carefully collect the absorbed material using non-sparking

tools and place it in a suitable, labeled container for disposal.[8]

Clean the Spill Area: Decontaminate the spill area with an appropriate solvent.

Dispose of Waste: Dispose of the waste in accordance with local, state, and federal

regulations.

The following workflow diagram illustrates the logical steps for responding to an accidental

release.
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Caption: Workflow for responding to an octamethyltrisiloxane spill.

Section 6: Toxicological Profile and Health Effects
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While the primary hazard of octamethyltrisiloxane is its flammability, it is also important to be

aware of its potential health effects.

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause slight eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Inhalation: No specific information is readily available, but it is prudent to avoid inhaling

vapors.[1]

Some related siloxanes have been noted for potential reproductive toxicity and endocrine-

disrupting effects, though these are generally associated with cyclic siloxanes like

octamethylcyclotetrasiloxane (D4).[9][10]

Section 7: Environmental Fate and Ecotoxicity
Information on the environmental fate and ecotoxicity of octamethyltrisiloxane is limited in the

provided search results. However, for related siloxanes, persistence in the environment is a

concern.[9] Therefore, releases to the environment should be avoided.

Section 8: Disposal Considerations
Dispose of octamethyltrisiloxane and any contaminated materials in accordance with all

applicable local, state, and federal regulations.[8] Do not dispose of it in drains or sewers.

Conclusion
A thorough understanding and implementation of the safety protocols outlined in this guide are

essential for the safe use of octamethyltrisiloxane in a research and development setting. The

primary focus should be on mitigating its flammability hazard through proper handling, storage,

and the use of appropriate engineering controls and personal protective equipment. By

adhering to these guidelines, researchers can minimize risks and maintain a safe laboratory

environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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